Cas no 2306259-57-2 ((5S)-5-(hydroxymethyl)-3-(2,2,2-trifluoroethyl)pyrrolidin-2-one)

• Product Name: (5S)-5-(hydroxymethyl)-3-(2,2,2-trifluoroethyl)pyrrolidin-2-one
• CAS No: 2306259-57-2
• MF: C₇H₁₀F₃NO₂
• MW: 197.155012607574
• CID: 5268900
• Update Time: 2026-03-09

(5S)-5-(hydroxymethyl)-3-(2,2,2-trifluoroethyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 5-(hydroxymethyl)-3-(2,2,2-trifluoroethyl)-, (5S)-
• (5S)-5-(hydroxymethyl)-3-(2,2,2-trifluoroethyl)pyrrolidin-2-one

• Inchi： 1S/C7H10F3NO2/c8-7(9,10)2-4-1-5(3-12)11-6(4)13/h4-5,12H,1-3H2,(H,11,13)/t4?,5-/m0/s1
• InChI Key： HECLJBMIJAZWKV-AKGZTFGVSA-N
• SMILES： N1[C@H](CO)CC(CC(F)(F)F)C1=O

Additional information on (5S)-5-(hydroxymethyl)-3-(2,2,2-trifluoroethyl)pyrrolidin-2-one

Exploring (5S)-5-(hydroxymethyl)-3-(2,2,2-trifluoroethyl)pyrrolidin-2-one (CAS No. 2306259-57-2): Properties, Applications, and Market Insights

The compound (5S)-5-(hydroxymethyl)-3-(2,2,2-trifluoroethyl)pyrrolidin-2-one (CAS No. 2306259-57-2) is a specialized pyrrolidinone derivative that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including a hydroxymethyl group and a trifluoroethyl moiety, make it a valuable intermediate in drug discovery and development. This article delves into the properties, applications, and market trends of this compound, addressing common queries from researchers and industry professionals.

One of the key reasons for the growing interest in (5S)-5-(hydroxymethyl)-3-(2,2,2-trifluoroethyl)pyrrolidin-2-one is its role in the synthesis of bioactive molecules. The presence of the trifluoroethyl group enhances the metabolic stability and lipophilicity of derived compounds, which is crucial for improving drug efficacy. Researchers often search for "pyrrolidinone derivatives in drug design" or "trifluoroethyl-containing compounds," highlighting the relevance of this molecule in modern medicinal chemistry.

From a chemical perspective, CAS 2306259-57-2 exhibits notable stability under standard laboratory conditions, making it suitable for various synthetic applications. Its hydroxymethyl functionality allows for further derivatization, enabling the creation of diverse molecular architectures. This versatility aligns with the increasing demand for "custom chemical building blocks" and "high-value intermediates" in the pharmaceutical industry.

The application potential of (5S)-5-(hydroxymethyl)-3-(2,2,2-trifluoroethyl)pyrrolidin-2-one extends beyond drug discovery. Recent studies have explored its use in materials science, particularly in the development of specialty polymers and advanced coatings. The compound's ability to impart unique physicochemical properties to materials has led to increased inquiries about "fluorinated pyrrolidinones in material science" and "functionalized heterocycles for advanced applications."

Market analysis reveals a steady growth in demand for CAS 2306259-57-2, driven by expanding research in targeted therapeutics and specialty materials. Pharmaceutical companies and contract research organizations frequently seek information on "pyrrolidinone-based scaffolds" and "fluorine-containing drug candidates," underscoring the commercial importance of this compound. The global market for such specialized intermediates is projected to grow significantly, particularly in regions with strong biotechnology sectors.

Quality control and analytical characterization of (5S)-5-(hydroxymethyl)-3-(2,2,2-trifluoroethyl)pyrrolidin-2-one are critical aspects for researchers. Common analytical techniques include HPLC purity analysis, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent requirements for pharmaceutical applications, addressing frequent searches about "analytical methods for pyrrolidinone derivatives" and "quality standards for fluorinated compounds."

In conclusion, CAS 2306259-57-2 represents an important building block in modern chemical research with diverse applications in pharmaceuticals and materials science. Its unique structural features and growing market demand position it as a compound of significant interest to researchers and industry professionals alike. As the field of fluorinated heterocycles continues to evolve, this molecule is likely to play an increasingly important role in the development of novel therapeutic agents and advanced materials.